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Compound of Interest

Compound Name: 4-Methyitrityl chloride

Cat. No.: B151956

Essential guidance for the safe handling and disposal of 4-Methyltrityl chloride is critical for
protecting researchers and ensuring laboratory safety. This document provides immediate,
procedural, and logistical information for drug development professionals and scientists.
Adherence to these protocols is vital due to the compound's hazardous nature.

4-Methyltrityl chloride is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2][3][4] Proper personal protective equipment (PPE) and handling procedures are
paramount to minimize exposure risks.

Essential Safety and Chemical Data

A thorough understanding of the chemical's properties is the first step in safe handling. The
following table summarizes key quantitative data for 4-Methyltrityl chloride.
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Property Value

CAS Number 23429-44-9

Molecular Formula C20H17Cl

Molecular Weight 292.80 g/mol [2]

Appearance White to slight yellow to beige powder[5]
Storage Temperature 15-25°CJ[2][5]

H315: Causes skin irritation[1][3][4]H319:
Hazard Statements Causes serious eye irritation[1][3][4]H335: May

cause respiratory irritation[1][3][4]

P261, P264, P271, P280, P302+P352,

Precautionary Statements
P305+P351+P338[2]

Operational Plan: From Recelipt to Disposal

A systematic approach to handling 4-Methyltrityl chloride is crucial for laboratory safety. The
following step-by-step operational plan provides guidance from initial preparation to post-
handling cleanup.

Preparation and Engineering Controls:

o Work Area: All handling of 4-Methyltrityl chloride solid should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[6]

e Ventilation: Ensure adequate ventilation is present.[7][8][9]
» Emergency Equipment: An eyewash station and safety shower must be readily accessible.
e Required PPE:

o Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)
are mandatory.[7]
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o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect
gloves for integrity before each use.[7][8][9]

o Body Protection: A lab coat or chemical-resistant apron should be worn.

o Respiratory Protection: If dust formation is likely, a NIOSH-approved respirator with
appropriate cartridges should be used.[8]

Handling Procedure:

e Avoid Dust Formation: Handle the solid carefully to avoid creating dust.[7][8][9]
» Weighing: If weighing is necessary, do so within the chemical fume hood.

» Dispensing: Use a spatula or other appropriate tool to transfer the solid. Avoid scooping
directly from the container with weighing paper.

e Reactions: When adding to a reaction vessel, do so slowly and in a controlled manner. Be
aware that it is moisture-sensitive.[8]

Post-Handling and Cleanup:

o Decontamination: Wipe down the work surface and any contaminated equipment with an
appropriate solvent (e.g., isopropanol) followed by soap and water.

 PPE Removal: Remove gloves using the proper technique (without touching the outer
surface) and dispose of them as contaminated waste.[8][9] Wash hands thoroughly after
handling.

Disposal Plan: Managing 4-Methyltrityl Chloride
Waste

Proper disposal of 4-Methyltrityl chloride and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:
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o Collect all solid 4-Methyltrityl chloride waste and heavily contaminated materials (e.g.,
weighing paper, disposable spatulas) in a clearly labeled, sealed container.

o The container should be marked as "Hazardous Waste: Corrosive Solid" and include the
chemical name.

e Contaminated PPE:

o Dispose of contaminated gloves, lab coats, and other disposable PPE in a designated
hazardous waste container.

o Empty Containers:

o Rinse empty containers with a suitable solvent (e.g., acetone) three times. The rinsate
should be collected and treated as hazardous waste.

» Waste Disposal:

o All waste must be disposed of through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company. Do not dispose of 4-
Methyltrityl chloride down the drain.[7][8][9][10]

Safe Handling Workflow

The following diagram illustrates the key stages of the safe handling workflow for 4-Methyltrityl
chloride.

Preparation Handling

Don PPE:
Goggles, Face Shield, Prepare Fume Hood |-—#»| Weigh Chemical |
Gloves, Lab Coat

Cleanup & Disposal

Decontaminate Area H Segregate Waste H Dispose via EHS

Transfer to Reaction }

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Methyltrityl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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